Cas no 2227763-37-1 (5-(1S)-3-amino-1-hydroxypropyl-2-methoxyphenol)

• Product Name: 5-(1S)-3-amino-1-hydroxypropyl-2-methoxyphenol
• CAS No: 2227763-37-1
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• CID: 6324018
• PubChem ID: 165782364
• Update Time: 2025-10-19

5-(1S)-3-amino-1-hydroxypropyl-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 5-(1S)-3-amino-1-hydroxypropyl-2-methoxyphenol
• 2227763-37-1
• EN300-1834562
• 5-[(1S)-3-amino-1-hydroxypropyl]-2-methoxyphenol

• Inchi： 1S/C10H15NO3/c1-14-10-3-2-7(6-9(10)13)8(12)4-5-11/h2-3,6,8,12-13H,4-5,11H2,1H3/t8-/m0/s1
• InChI Key： FBXPEDNQCYWGCW-QMMMGPOBSA-N
• SMILES： O[C@H](C1C=CC(=C(C=1)O)OC)CCN

Computed Properties

• Exact Mass: 197.10519334g/mol
• Monoisotopic Mass: 197.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 75.7Ų

Additional information on 5-(1S)-3-amino-1-hydroxypropyl-2-methoxyphenol

Introduction to 5-(1S)-3-amino-1-hydroxypropyl-2-methoxyphenol (CAS No. 2227763-37-1)

5-(1S)-3-amino-1-hydroxypropyl-2-methoxyphenol, identified by its CAS number 2227763-37-1, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its stereochemical configuration and functional groups, has garnered attention due to its potential applications in drug development and therapeutic interventions. The unique structural features of this compound, including its (1S) configuration and the presence of both amino and hydroxyl groups, make it a promising candidate for further investigation in medicinal chemistry.

The 5-(1S)-3-amino-1-hydroxypropyl-2-methoxyphenol molecule exhibits a complex interplay of electronic and steric effects that influence its reactivity and biological activity. The (1S) configuration at the chiral center introduces a specific spatial arrangement of atoms, which can critically affect the compound's interaction with biological targets. This stereochemical specificity is a key consideration in the design of pharmacologically active agents, as it can dictate the efficacy and selectivity of the drug.

In recent years, there has been growing interest in the development of chiral drugs due to their enhanced pharmacological profiles compared to their racemic counterparts. The enantiomeric purity of 5-(1S)-3-amino-1-hydroxypropyl-2-methoxyphenol is crucial for ensuring optimal therapeutic outcomes. Advances in synthetic methodologies have enabled the efficient production of enantiomerically pure forms of this compound, opening new avenues for its exploration in drug discovery.

The functional groups present in 5-(1S)-3-amino-1-hydroxypropyl-2-methoxyphenol, namely the amino group at the 3-position and the hydroxyl group at the 1-position, contribute to its versatility as a pharmacophore. These groups can participate in various chemical reactions, allowing for modifications that tailor its biological activity. For instance, the amino group can be acylated or alkylated to enhance solubility or binding affinity, while the hydroxyl group can form hydrogen bonds with biological targets, improving interactions.

Recent studies have highlighted the potential of 5-(1S)-3-amino-1-hydroxypropyl-2-methoxyphenol as a precursor in the synthesis of more complex pharmaceutical agents. Its structural framework provides a scaffold for further functionalization, enabling the creation of novel compounds with tailored properties. Researchers have explored its utility in developing inhibitors targeting specific enzymatic pathways implicated in various diseases. The compound's ability to modulate these pathways makes it a valuable asset in therapeutic strategies.

The methoxy group at the 2-position of 5-(1S)-3-amino-1-hydroxypropyl-2-methoxyphenol adds another layer of complexity to its chemical behavior. This group can influence electronic distribution, affecting both acid-base properties and reactivity. Additionally, it can participate in hydrogen bonding interactions, further enhancing binding affinity to biological targets. The strategic placement of this methoxy group contributes to the compound's overall pharmacological profile.

In vitro studies have demonstrated promising results regarding the biological activity of 5-(1S)-3-amino-1-hydroxypropyl-2-methoxyphenol. These studies have revealed its potential as an inhibitor of certain kinases and other enzymes involved in cellular signaling pathways. By modulating these pathways, the compound may exhibit therapeutic effects relevant to conditions such as cancer, inflammation, and neurodegenerative disorders. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacological properties.

The synthesis of 5-(1S)-3-amino-1-hydroxypropyl-2-methoxyphenol presents unique challenges due to its stereochemical complexity and functional diversity. However, recent advancements in synthetic chemistry have provided innovative approaches to overcome these challenges. Chiral resolution techniques and asymmetric synthesis methods have enabled the production of enantiomerically pure forms with high yields and purity. These advancements are crucial for advancing preclinical and clinical studies involving this compound.

The pharmaceutical industry continues to invest in research aimed at discovering new therapeutic agents with improved efficacy and safety profiles. 5-(1S)-3-amino-1-hydroxypropyl-2-methoxyphenol represents a promising candidate that warrants further exploration. Its unique structural features and potential biological activities make it a valuable asset in drug development pipelines. As research progresses, we can anticipate more insights into its pharmacological properties and potential applications in medicine.

Future directions for research on 5-(1S)-3-amino-1-hydroxypropyl-2-methoxyphenol include exploring its interactions with various biological targets using computational modeling and high-throughput screening techniques. These approaches can accelerate the identification of novel derivatives with enhanced properties. Additionally, preclinical studies are essential for evaluating its safety profile and therapeutic potential before transitioning to clinical trials.

The development of new drugs is a complex process that requires meticulous attention to detail at every stage, from synthesis to clinical application. The case of 5-(1S)-3-amino-1-hydroxypropyl-2-methoxyphenol exemplifies how structural innovation can lead to discoveries with significant medical relevance. As our understanding of this compound grows, so too does our capacity to harness its potential for improving human health.